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Introduction
Epofolate (BMS-753493) was a novel, investigational chemotherapeutic agent designed for

targeted delivery to cancer cells. It represented a thoughtful approach to enhancing the

therapeutic index of a potent cytotoxic agent by leveraging a key biological feature of many

cancers: the overexpression of folate receptor alpha (FRα). This guide provides a

comprehensive technical overview of epofolate, from its molecular design and mechanism of

action to the clinical trial findings that ultimately defined its developmental path.

Core Concept: Folate Receptor-Targeted Drug
Delivery
Epofolate is a conjugate of folic acid and the epothilone analog BMS-748285.[1] The scientific

rationale for this design is based on the high overexpression of FRα in a variety of solid tumors,

including ovarian, renal, and breast cancers, while its expression in normal tissues is limited.[1]

This differential expression provides a therapeutic window for targeted drug delivery.
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The intended mechanism of action begins with the binding of the folate component of

epofolate to FRα on the surface of cancer cells. This binding triggers receptor-mediated

endocytosis, internalizing the drug into the cell. Inside the cell, the cytotoxic epothilone analog,

BMS-748285, is released.

Epofolate's Mechanism of Action.

The Cytotoxic Payload: An Epothilone Analog
The cytotoxic component of epofolate, BMS-748285, is an analog of epothilones, a class of

microtubule-stabilizing agents. By binding to tubulin, epothilones promote the polymerization of

tubulin into microtubules and inhibit their depolymerization. This disruption of microtubule

dynamics leads to cell cycle arrest at the G2/M phase and, ultimately, apoptosis.

While the primary mechanism of epothilones is microtubule stabilization, preclinical studies on

other novel epothilone analogs suggest a broader impact on cellular signaling. These studies

indicate potential effects on pathways involving Rac1 GTPase, PAK1, p38, ERK, and Akt,

which are crucial for cell motility, growth, and survival.[2]

Signaling Pathways Affected by Epothilone Analogs.

Clinical Development and Trial Results
Epofolate was investigated in two parallel multi-institutional first-in-human Phase I/IIa studies

in patients with advanced solid tumors. The primary objectives of these studies were to

determine the maximum tolerated dose (MTD), safety, and pharmacokinetics of epofolate.

Study Design and Patient Population
The clinical trials (including NCT00546247) enrolled patients with advanced, progressive solid

tumors for whom standard therapy was not available. A key inclusion criterion was the

availability of tumor tissue for analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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